4-bromo-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H14BrN3O2S/c16-11-7-12(22-9-11)15(21)18-8-10-3-4-17-13(6-10)19-5-1-2-14(19)20/h3-4,6-7,9H,1-2,5,8H2,(H,18,21)
• InChI Key: GYWQQWUEWKSXBE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=NC=CC(=C2)CNC(=O)C3=CC(=CS3)Br
• Molecular Formula: C15H14BrN3O2S
• Molecular Weight: 380.3 g/mol

Description

4-bromo-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-carboxamide (4-Br-NOPTC) is a heterocyclic compound that has been studied for its potential applications in the field of medicinal chemistry. 4-Br-NOPTC is a member of the thiophene family and is a derivative of this compound (4-Br-NOPTC). It has been found to possess a wide range of biological activities and has been studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

4-bromo-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-carboxamide has been studied for its potential applications in medicinal chemistry. It has been found to possess a wide range of biological activities and has been studied for its potential use as an anti-cancer, anti-inflammatory, and anti-bacterial agent. In addition, this compound has been studied for its potential use as a drug delivery system, as a therapeutic agent for the treatment of neurological disorders, and as a potential anti-fungal agent.

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring, which is a common feature in many biologically active compounds . The pyrrolidine ring is known to interact with various biological targets, contributing to the stereochemistry of the molecule and increasing its three-dimensional coverage .

Mode of Action

The pyrrolidine ring in the compound can efficiently explore the pharmacophore space due to sp3-hybridization . This allows the compound to interact with its targets in a unique manner, potentially leading to various biological effects .

Biochemical Pathways

Compounds containing a pyrrolidine ring have been associated with various biological pathways . The influence of steric factors on biological activity has been investigated, and the structure-activity relationship (SAR) of such compounds has been studied .

Pharmacokinetics

The pyrrolidine ring in the compound can contribute to its pharmacokinetic properties . The ring’s non-planarity, a phenomenon called “pseudorotation”, can influence the compound’s bioavailability .

Result of Action

The different stereoisomers and the spatial orientation of substituents in compounds containing a pyrrolidine ring can lead to different biological profiles of drug candidates .

Action Environment

The stability of the compound can be influenced by the presence of the pyrrolidine ring, which is generally environmentally benign .

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-carboxamide in laboratory experiments include its low cost, its wide range of biological activities, and its ability to interact with a variety of receptors and enzymes in the body. However, there are also some limitations to using this compound in laboratory experiments. For example, its mechanism of action is not fully understood, and its effects on humans are not yet known. In addition, this compound is not approved for use in humans, and its safety and efficacy in humans have not been established.

Future Directions

Future research on 4-bromo-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-carboxamide should focus on further elucidating its mechanism of action, as well as its effects on humans. Additionally, further research should be conducted to evaluate the safety and efficacy of this compound in humans. Other future directions for research on this compound include exploring its potential use as a drug delivery system, as a therapeutic agent for the treatment of neurological disorders, and as a potential anti-fungal agent.

Synthesis Methods

4-bromo-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-carboxamide can be synthesized from the reaction of 4-bromo-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-carboxylic acid with sodium thiophenoxide. The reaction proceeds in the presence of anhydrous sodium carbonate at a temperature of 80°C for 24 hours. The resulting product is a white solid that is soluble in water and organic solvents.

Biochemical Analysis

Biochemical Properties

4-bromo-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}thiophene-2-carboxamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, the pyrrolidinone ring in the compound is known to interact with enzymes involved in metabolic pathways, potentially inhibiting or activating them depending on the specific enzyme and context . The pyridine moiety can form hydrogen bonds and π-π interactions with proteins, affecting their conformation and activity . Additionally, the thiophene carboxamide group can interact with biomolecules through hydrophobic interactions and hydrogen bonding, further modulating their function .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can activate or inhibit specific signaling pathways, leading to changes in cell proliferation, differentiation, and apoptosis . It also affects gene expression by interacting with transcription factors and other regulatory proteins, thereby altering the transcriptional landscape of the cell . Furthermore, the compound can impact cellular metabolism by modulating the activity of metabolic enzymes and altering the levels of key metabolites .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, the pyrrolidinone ring can bind to the active site of enzymes, inhibiting their activity by blocking substrate access . The pyridine moiety can interact with DNA and RNA, affecting their structure and function . Additionally, the thiophene carboxamide group can form stable complexes with proteins, modulating their activity and stability .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound is relatively stable under physiological conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to the compound can result in cumulative effects on cellular processes, such as sustained changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced cell signaling and metabolic activity . At high doses, it can cause toxic or adverse effects, including cellular stress, apoptosis, and organ toxicity . Threshold effects have been observed, where the compound’s biological activity significantly changes at specific dosage levels .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For example, the compound can inhibit key enzymes in glycolysis and the citric acid cycle, leading to changes in energy production and metabolic intermediates . It also affects the levels of cofactors, such as nicotinamide adenine dinucleotide and flavin adenine dinucleotide, which are essential for various metabolic reactions .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes by transporters, such as solute carrier family proteins . Once inside the cell, it can bind to intracellular proteins, affecting its localization and accumulation . The compound’s distribution within tissues is influenced by factors such as blood flow, tissue permeability, and binding affinity to extracellular matrix components .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For instance, it may localize to the nucleus, where it can interact with DNA and transcription factors . It can also be targeted to mitochondria, affecting mitochondrial function and energy production . Additionally, the compound may accumulate in the endoplasmic reticulum, influencing protein folding and secretion .